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Compound Identification and General Information

The compound 6-methyl-5,6-dihydro-2H-pyran-2-one (CAS Number 108-54-3) has the molecular formula

C₆H₈O₂ and a molecular weight of 112.13 g/mol [1]. It's a heterocyclic compound noted for various

biological activities, including antitumor, antifungal, and antimicrobial properties [1].

A 2024 study synthesized novel azo dyes based on a related compound, 4-Hydroxy-6-methyl-5,6-dihydro-

2H-pyran-2-one, and evaluated their biological activities [2]. This indicates current scientific interest in this

class of molecules.

NMR Data Availability

Specific NMR data for 6-methyl-5,6-dihydro-2H-pyran-2-one is not available in the search results. Here's

what was found for related structures:

Compound Name Available NMR Data Source / Context

5,6-dihydro-2H-pyran-2-
one

¹H NMR data is listed [3]. Appears as a reference
compound on a chemical

database.
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Compound Name Available NMR Data Source / Context

6-methyl-5,6-dihydro-
2H-pyran-2-one

Specific NMR data not found in search
results.

--

4-Hydroxy-6-methyl-
5,6-dihydro-2H-pyran-2-
one

Mentioned in a 2024 synthetic study, but
paper may not contain full NMR

characterization data [2].

--

A Practical Path Forward

As a full whitepaper with complete experimental NMR data cannot be constructed from the available

sources, here are suggested steps to obtain the information you need:

Consult Specialized Databases: The most efficient way to find detailed NMR spectra is to query
specialized scientific databases.

Reaxys and SciFinder are excellent commercial resources.
PubChem (CID 24869 for this compound) sometimes hosts spectral data submitted by users or

pulled from other sources [4].
Estimate Chemical Shifts: For the parent structure, 5,6-dihydro-2H-pyran-2-one, you would expect

NMR signals typical of an α,β-unsaturated lactone. The 2022 overview on ScienceDirect confirms
that NMR data for this core structure and its reduced derivatives has been "recently updated,"

indicating that it is a characterized system, even if the specific methyl-substituted analog's data is not
directly listed in these results [5]. You could estimate the shifts for the 6-methyl derivative based on

this known core structure and the expected effects of adding a methyl group.

Experimental Workflow for Structure Elucidation

Based on standard laboratory practices for characterizing a novel or synthesized organic compound, the

following diagram outlines the key steps, from preparation to confirmation. This workflow would be

applicable once you have the compound in hand.
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(Purity, Solvent)

1D NMR Analysis
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Data Interpretation
(Chemical Shifts, Coupling)

Structure Proposal

Data Correlation
(Compare with Literature

or MS/IR data)
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End

Confirmed Structure

Click to download full resolution via product page

This workflow highlights the multi-technique approach required for confident structure elucidation. Two-

dimensional NMR techniques like COSY (to show proton-proton couplings), HSQC (to link protons directly

to their carbon atoms), and HMBC (to show longer-range proton-carbon connections) are particularly crucial

for unambiguously assigning the structure [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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